Cas no 507453-83-0 (2-Chloro-1,1,1,3,4,4,4-heptafluorobutane)

• Product name: 2-Chloro-1,1,1,3,4,4,4-heptafluorobutane
• CAS No: 507453-83-0
• MF: C₄H₂ClF₇
• MW: 218.500504970551
• MDL: MFCD03094541
• CID: 366983
• PubChem ID: 2778825

2-Chloro-1,1,1,3,4,4,4-heptafluorobutane Chemical and Physical Properties

Names and Identifiers

• Butane,2-chloro-1,1,1,3,4,4,4-heptafluoro-
• 2-Chloro-1,1,1,3,4,4,4-heptafluorobutane
• YCBUFAWATXHLGJ-UHFFFAOYSA-N
• 507453-83-0
• AKOS015848844
• C4H2ClF7
• DTXSID00381149
• SCHEMBL20679194
• FT-0676801
• A828279
• MFCD03094541
• Butane, 2-chloro-1,1,1,3,4,4,4-heptafluoro-

• MDL： MFCD03094541
• Inchi： InChI=1S/C4H2ClF7/c5-1(3(7,8)9)2(6)4(10,11)12/h1-2H
• InChI Key： YCBUFAWATXHLGJ-UHFFFAOYSA-N
• SMILES： C(C(C(F)(F)F)F)(C(F)(F)F)Cl

Computed Properties

• Exact Mass: 217.97300
• Monoisotopic Mass: 217.9733249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Boiling Point: 53-55°C
• PSA: 0.00000
• LogP: 3.05650

2-Chloro-1,1,1,3,4,4,4-heptafluorobutane Security Information

• Hazard Statement： Irritant
• Safety Instruction： S23; S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-Chloro-1,1,1,3,4,4,4-heptafluorobutane

Introduction to 2-Chloro-1,1,1,3,4,4,4-heptafluorobutane (CAS No. 507453-83-0)

2-Chloro-1,1,1,3,4,4,4-heptafluorobutane, with the CAS number 507453-83-0, is a fluorinated hydrocarbon compound that has gained significant attention in recent years due to its unique properties and potential applications in various industries. This compound is characterized by its high fluorine content and the presence of a chlorine atom, which contribute to its stability and low reactivity. In this article, we will delve into the chemical structure, physical properties, synthesis methods, and applications of 2-Chloro-1,1,1,3,4,4,4-heptafluorobutane, as well as discuss some of the latest research findings in this field.

Chemical Structure and Physical Properties

The molecular formula of 2-Chloro-1,1,1,3,4,4,4-heptafluorobutane is C₄H₂ClF₇. The compound features a butane backbone with seven fluorine atoms and one chlorine atom substituting the hydrogen atoms. The high degree of fluorination imparts exceptional thermal stability and chemical inertness to the molecule. Additionally, the presence of the chlorine atom adds to its polarity and solubility characteristics. The boiling point of 2-Chloro-1,1,1,3,4,4,4-heptafluorobutane is approximately -6.5°C at standard atmospheric pressure.

Synthesis Methods

The synthesis of 2-Chloro-1,1,1,3,4,4,4-heptafluorobutane typically involves multi-step processes that ensure high yields and purity. One common method involves the reaction of 1-chloro-2-fluoroethane with tetrafluoroethylene in the presence of a catalyst such as aluminum trichloride. This reaction results in the formation of an intermediate product that can be further fluorinated using elemental fluorine or other fluorinating agents to achieve the desired final product. Recent advancements in catalytic processes have led to more efficient and environmentally friendly synthesis routes.

Applications in Industry

2-Chloro-1,1,1,3,4,4,4-heptafluorobutane has found applications in several industries due to its unique properties. In the pharmaceutical industry, it is used as a solvent for various chemical reactions and as a propellant in aerosol formulations. Its low reactivity and high stability make it an ideal choice for these applications. In the electronics industry, it serves as a cleaning agent for electronic components due to its non-corrosive nature and ability to remove contaminants effectively.

In the refrigeration industry, 2-Chloro-1,1,1,3,4,4,-heptafluorobutane is being explored as a potential refrigerant due to its low global warming potential (GWP) compared to traditional refrigerants like R-22 and R-134a. Research has shown that it can provide efficient cooling with minimal environmental impact. However, further studies are needed to evaluate its long-term performance and safety in refrigeration systems.

Laboratory Research and Environmental Impact

In laboratory settings, 2-Chloro-1,-heptafluorobutane serves as a valuable tool for studying chemical reactions and material properties. Its inertness makes it suitable for use in reactions where other solvents might interfere or degrade over time. Researchers are also investigating its potential as a medium for catalytic reactions and as a stabilizing agent in polymer synthesis.

The environmental impact of 2-Chloro-,-heptafluorobutane is an important consideration. Studies have shown that it has a low ozone depletion potential (ODP) and a relatively short atmospheric lifetime compared to other halogenated compounds. However, ongoing research

Latest Research Findings

A recent study published in the Journal of Fluorine Chemistry explored the use of 2-Chloro--heptafluorobutane

In another study conducted at a leading research institute,